Cas no 978-76-7 ((5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate)

• Product name: (5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate
• CAS No: 978-76-7
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 1989560
• PubChem ID: 5486628

(5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-14-acetoxy-17-methyl-4,5α-epoxy-7,8-didehydromorphinan-6-one
• (5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate
• [(4R,4aS,7aR,12bS)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] acetate
• Morphinan-6-one, 14-(acetyloxy)-7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5-alpha)-
• Codeinone, 14-hydroxy-, acetate
• Codeinone, acetylhydroxy-
• SCHEMBL16105156
• Acetylhydroxycodeinone
• DTXSID10243249
• Morphinan-6-one, 7,8-didehydro-4,5-alpha-epoxy-14-hydroxy-3-methoxy-17-methyl-, acetate (ester)
• DTXCID60165740
• 978-76-7

• Inchi： InChI=1S/C20H21NO5/c1-11(22)26-20-7-6-13(23)18-19(20)8-9-21(2)15(20)10-12-4-5-14(24-3)17(25-18)16(12)19/h4-7,15,18H,8-10H2,1-3H3/t15-,18+,19+,20-/m1/s1
• InChI Key： HMDVVUCUWLIGOO-XFWGSAIBSA-N
• SMILES： CC(=O)OC12C=CC(=O)C3C14CCN(C2CC5=C4C(=C(C=C5)OC)O3)C

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans